2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C17H16N6O4/c1-11-9-13(20-27-11)18-14(24)10-23-16(26)15(25)22-8-7-21(17(22)19-23)12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,18,20,24)
• InChI Key: DLOJCXJEWKDZJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C17H16N6O4
• Molecular Weight: 368.3 g/mol

Description

2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H16N6O4 and its molecular weight is 368.353. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Effects

Research has highlighted the significant antimicrobial properties of novel compounds similar in structure to the mentioned compound. For instance, novel thiazole derivatives have demonstrated considerable antimicrobial effects against a range of pathogenic microorganisms including Gram-positive and Gram-negative bacteria, yeasts such as Candida species, and filamentous fungi species like Aspergillus and Penicillium (Cankilic & Yurttaş, 2017). Similarly, imidazo[1,5-b][1,2,4]triazin-2(8H)-one derivatives have been synthesized and shown to exhibit favorable antimicrobial effects, suggesting the potential utility of structurally related compounds in combating microbial infections (Sawant, 2013).

Anticancer Applications

The investigation into compounds with a similar structural framework has also extended to anticancer research. Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides have been synthesized and evaluated for their in vitro anticancer activity. Some of these compounds have shown selective efficacy against non-small cell lung and central nervous system cancer cell lines, highlighting the therapeutic potential of structurally related compounds in oncology (Berest et al., 2011).

Chemical Synthesis and Functional Applications

Research has also focused on the synthesis and functional applications of compounds within the same chemical class. For example, the Rh(III)-catalyzed directed ortho-amidation of 2-arylimidazoheterocycles has been developed, providing a straightforward method to afford a variety of N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide derivatives with excellent yields. This method underscores the versatility and potential applications of compounds with similar structures in chemical synthesis (Samanta et al., 2019).